MFCD01185452

• IUPAC Name: 4-(3-hydroxyanilino)-1,1-dioxothiolan-3-ol
• InChI: InChI=1S/C10H13NO4S/c12-8-3-1-2-7(4-8)11-9-5-16(14,15)6-10(9)13/h1-4,9-13H,5-6H2
• InChI Key: SRZYDSLGGCEXFW-UHFFFAOYSA-N
• Canonical SMILES: C1C(C(CS1(=O)=O)O)NC2=CC(=CC=C2)O
• Molecular Formula: C10H13NO4S
• Molecular Weight: 243.28 g/mol

Description

MFCD01185452 is a chemical compound with a unique structure and properties that make it valuable in various scientific and industrial applications. This compound is known for its stability and reactivity, which allows it to participate in a wide range of chemical reactions. Its molecular structure and functional groups contribute to its versatility and effectiveness in different fields.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of MFCD01185452 involves several steps, each requiring specific conditions to ensure the desired product is obtained. Common synthetic routes include:

Step 1: Initial formation of the core structure through a condensation reaction.

Step 2: Introduction of functional groups via substitution reactions.

Step 3: Purification and isolation of the final product using techniques such as recrystallization or chromatography.

Industrial Production Methods

In industrial settings, the production of this compound is scaled up using optimized reaction conditions to maximize yield and purity. This often involves:

Large-scale reactors: To handle the increased volume of reactants.

Automated systems: For precise control of reaction parameters such as temperature, pressure, and pH.

Quality control: Ensuring the final product meets industry standards through rigorous testing and analysis.

Chemical Reactions Analysis

Types of Reactions

MFCD01185452 undergoes various chemical reactions, including:

Oxidation: Conversion to higher oxidation states using oxidizing agents.

Reduction: Reduction to lower oxidation states using reducing agents.

Substitution: Replacement of functional groups with other groups under specific conditions.

Common Reagents and Conditions

Oxidizing agents: Such as potassium permanganate or hydrogen peroxide.

Reducing agents: Such as sodium borohydride or lithium aluminum hydride.

Catalysts: To facilitate reactions, including transition metal catalysts like palladium or platinum.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield higher oxidation state compounds, while reduction may produce more reduced forms of this compound.

Scientific Research Applications

MFCD01185452 has a wide range of applications in scientific research, including:

Chemistry: Used as a reagent in organic synthesis and catalysis.

Biology: Employed in biochemical assays and as a probe for studying biological processes.

Medicine: Investigated for its potential therapeutic properties and as a drug precursor.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of MFCD01185452 involves its interaction with specific molecular targets and pathways. This compound can:

Bind to enzymes: Modulating their activity and affecting metabolic pathways.

Interact with receptors: Influencing signal transduction and cellular responses.

Alter gene expression: Through epigenetic modifications or transcriptional regulation.